2-(4-methoxybenzyl)-1-(4-methylbenzyl)-1H-benzimidazole

• IUPAC Name: 2-[(4-methoxyphenyl)methyl]-1-[(4-methylphenyl)methyl]benzimidazole
• InChI: InChI=1S/C23H22N2O/c1-17-7-9-19(10-8-17)16-25-22-6-4-3-5-21(22)24-23(25)15-18-11-13-20(26-2)14-12-18/h3-14H,15-16H2,1-2H3
• InChI Key: PFQMPZMEFWGMCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2CC4=CC=C(C=C4)OC
• Molecular Formula: C23H22N2O
• Molecular Weight: 342.4 g/mol

Description

2-(4-methoxybenzyl)-1-(4-methylbenzyl)-1H-benzimidazole is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields. This compound is a benzimidazole derivative that has shown promising results in scientific research studies related to its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The exact mechanism of action of 2-(4-methoxybenzyl)-1-(4-methylbenzyl)-1H-benzimidazole is not fully understood. However, it is believed that this compound exerts its biological activity by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
2-(4-methoxybenzyl)-1-(4-methylbenzyl)-1H-benzimidazole has been shown to have several biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity against various pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-methoxybenzyl)-1-(4-methylbenzyl)-1H-benzimidazole in lab experiments is its high potency and specificity. This compound has been shown to have a low toxicity profile and can be easily synthesized in large quantities. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the scientific research related to 2-(4-methoxybenzyl)-1-(4-methylbenzyl)-1H-benzimidazole. Some of these directions include:
1. Further studies to elucidate the exact mechanism of action of this compound.
2. Evaluation of the potential applications of this compound in the treatment of various diseases.
3. Development of new synthetic methods for the production of this compound.
4. Investigation of the pharmacokinetic and pharmacodynamic properties of this compound.
5. Exploration of the potential use of this compound as a lead compound for the development of new drugs.
Conclusion:
In conclusion, 2-(4-methoxybenzyl)-1-(4-methylbenzyl)-1H-benzimidazole is a chemical compound that has shown promising results in scientific research studies related to its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential applications of this compound in various fields.

Synthesis Methods

The synthesis of 2-(4-methoxybenzyl)-1-(4-methylbenzyl)-1H-benzimidazole is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the condensation reaction of 4-methoxybenzaldehyde and 4-methylbenzylamine in the presence of an acid catalyst. The resulting intermediate is then cyclized to form 2-(4-methoxybenzyl)-1-(4-methylbenzyl)-1H-benzimidazole.

Scientific Research Applications

2-(4-methoxybenzyl)-1-(4-methylbenzyl)-1H-benzimidazole has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound has shown promising results in scientific research studies related to its anti-cancer, anti-inflammatory, and anti-microbial properties.